Cas no 61549-08-4 (Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester)

• Product Name: Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester
• CAS No: 61549-08-4
• MF: C₄₆H₉₀O₅S
• MW: 755.268814563751
• CID: 475260
• PubChem ID: 71394711
• Update Time: 2025-04-19

Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester
• hexadecyl 7-(7-hexadecoxy-7-oxoheptyl)sulfinylheptanoate
• Dihexadecyl 7,7'-sulfinyldiheptanoate
• 61549-08-4
• DTXSID80816383

• Inchi： 1S/C46H90O5S/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-35-41-50-45(47)39-33-27-31-37-43-52(49)44-38-32-28-34-40-46(48)51-42-36-30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3
• InChI Key： PRJMPYSNUMNYQW-UHFFFAOYSA-N
• SMILES： S(CCCCCCC(=O)OCCCCCCCCCCCCCCCC)(CCCCCCC(=O)OCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 754.6513
• Monoisotopic Mass: 754.65089714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 46
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 69.67